Cas no 1018566-85-2 (6-ethyl-2-(piperazin-1-yl)-1,3-benzothiazole)

6-ethyl-2-(piperazin-1-yl)-1,3-benzothiazole structure
1018566-85-2 structure
Product Name:6-ethyl-2-(piperazin-1-yl)-1,3-benzothiazole
CAS No:1018566-85-2
MF:C13H17N3S
MW:247.359181165695
MDL:MFCD10008525
CID:4559268
PubChem ID:28470857
Update Time:2023-11-20

6-ethyl-2-(piperazin-1-yl)-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

    • 6-Ethyl-2-piperazin-1-yl-1,3-benzothiazole
    • Benzothiazole, 6-ethyl-2-(1-piperazinyl)-
    • 6-ethyl-2-(piperazin-1-yl)-1,3-benzothiazole
    • MDL: MFCD10008525
    • Inchi: 1S/C13H17N3S/c1-2-10-3-4-11-12(9-10)17-13(15-11)16-7-5-14-6-8-16/h3-4,9,14H,2,5-8H2,1H3
    • InChI Key: QHNURWMMESXAQD-UHFFFAOYSA-N
    • SMILES: S1C2=CC(CC)=CC=C2N=C1N1CCNCC1

Computed Properties

  • Exact Mass: 247.114319g/mol
  • Monoisotopic Mass: 247.114319g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 247.36g/mol
  • XLogP3: 3
  • Topological Polar Surface Area: 56.4Ų

6-ethyl-2-(piperazin-1-yl)-1,3-benzothiazole Pricemore >>

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